Cas no 1379294-26-4 (6-Bromopyridazin-4-amine)
6-Bromopyridazin-4-amine is a brominated heterocyclic compound featuring an amine functional group at the 4-position of the pyridazine ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and specialty chemicals. The bromine substituent enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, while the amine group offers versatility for further derivatization. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for constructing nitrogen-rich scaffolds in drug discovery.
6-Bromopyridazin-4-amine structure
Product Name:6-Bromopyridazin-4-amine
CAS No:1379294-26-4
MF:C4H4BrN3
MW:173.998659133911
MDL:MFCD20257795
CID:4595168
PubChem ID:73553338
Update Time:2025-06-06
6-Bromopyridazin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromopyridazin-4-amine
- D76213
- CS-0101701
- DB-169796
- 1379294-26-4
- AKOS022179149
- 6-Bromo-4-pyridazinamine
- EN300-226594
-
- MDL: MFCD20257795
- Inchi: 1S/C4H4BrN3/c5-4-1-3(6)2-7-8-4/h1-2H,(H2,6,8)
- InChI Key: JWVSPZVKNPWLFS-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN=N1)N
Computed Properties
- Exact Mass: 172.95886g/mol
- Monoisotopic Mass: 172.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 77.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 379.4±22.0 °C at 760 mmHg
- Flash Point: 183.2±22.3 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
6-Bromopyridazin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Bromopyridazin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM371356-250mg |
6-Bromopyridazin-4-amine |
1379294-26-4 | 95%+ | 250mg |
$614 | 2023-03-07 | |
| Chemenu | CM371356-500mg |
6-Bromopyridazin-4-amine |
1379294-26-4 | 95%+ | 500mg |
$820 | 2023-03-07 | |
| Chemenu | CM371356-1g |
6-Bromopyridazin-4-amine |
1379294-26-4 | 95%+ | 1g |
$1023 | 2023-03-07 | |
| Chemenu | CM371356-5g |
6-Bromopyridazin-4-amine |
1379294-26-4 | 95%+ | 5g |
$3000 | 2023-03-07 | |
| Chemenu | CM371356-10g |
6-Bromopyridazin-4-amine |
1379294-26-4 | 95%+ | 10g |
$4450 | 2023-03-07 | |
| Alichem | A029196005-1g |
6-Bromopyridazin-4-amine |
1379294-26-4 | 95% | 1g |
$1,207.50 | 2022-04-02 | |
| TRC | B421443-2.5mg |
6-bromopyridazin-4-amine |
1379294-26-4 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421443-5mg |
6-bromopyridazin-4-amine |
1379294-26-4 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B421443-25mg |
6-bromopyridazin-4-amine |
1379294-26-4 | 25mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-226594-0.05g |
6-bromopyridazin-4-amine |
1379294-26-4 | 95% | 0.05g |
$332.0 | 2024-06-20 |
6-Bromopyridazin-4-amine Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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